Cas no 164024-09-3 (5-methyl-1,3,4-oxadiazole-2-carbaldehyde)

5-methyl-1,3,4-oxadiazole-2-carbaldehyde structure
164024-09-3 structure
Product Name:5-methyl-1,3,4-oxadiazole-2-carbaldehyde
CAS No:164024-09-3
MF:C4H4N2O2
MW:112.086760520935
MDL:MFCD10696510
CID:110402
PubChem ID:14935587
Update Time:2025-04-18

5-methyl-1,3,4-oxadiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole-2-carboxaldehyde, 5-methyl- (9CI)
    • 1,3,4-Oxadiazole-2-carboxaldehyde,5-methyl-
    • 5-methyl-1,3,4-oxadiazole-2-carbaldehyde
    • 1,3,4-Oxadiazole-3-carboxaldehyde-5-Methyl
    • 1,3,4-Oxadiazole-2-carboxaldehyde, 5-methyl-
    • 5-Methyl-[1,3,4]oxadiazole-2-carbaldehyde
    • SCHEMBL10180928
    • EN300-6405036
    • CS-0447725
    • AT32851
    • PS-18101
    • AMY202100035
    • SY322812
    • BB 0261653
    • DTXSID10565711
    • MFCD10696510
    • 164024-09-3
    • AB57523
    • AKOS006305059
    • FT-0747145
    • DA-19289
    • MDL: MFCD10696510
    • Inchi: 1S/C4H4N2O2/c1-3-5-6-4(2-7)8-3/h2H,1H3
    • InChI Key: YRJNUIQFTSGXGK-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=NN=C1C

Computed Properties

  • Exact Mass: 112.02732
  • Monoisotopic Mass: 112.027277375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 96
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • PSA: 55.99

5-methyl-1,3,4-oxadiazole-2-carbaldehyde Pricemore >>

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